1-cycloheptyl-4-(4-methylbenzyl)piperazine

• IUPAC Name: 1-cycloheptyl-4-[(4-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H30N2/c1-17-8-10-18(11-9-17)16-20-12-14-21(15-13-20)19-6-4-2-3-5-7-19/h8-11,19H,2-7,12-16H2,1H3
• InChI Key: QIJBUDHCSCXHIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C3CCCCCC3
• Molecular Formula: C19H30N2
• Molecular Weight: 286.5 g/mol

Description

1-cycloheptyl-4-(4-methylbenzyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied due to its potential therapeutic applications in various medical conditions.

Scientific Research Applications

1-cycloheptyl-4-(4-methylbenzyl)piperazine has been studied for its potential therapeutic applications in various medical conditions such as anxiety, depression, and schizophrenia. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of 1-cycloheptyl-4-(4-methylbenzyl)piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 1-cycloheptyl-4-(4-methylbenzyl)piperazine can modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cycloheptyl-4-(4-methylbenzyl)piperazine in lab experiments is its high potency and selectivity for serotonin and dopamine receptors. However, its limited solubility in water and low bioavailability may pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-cycloheptyl-4-(4-methylbenzyl)piperazine. These include investigating its potential therapeutic applications in other medical conditions, exploring its mechanism of action in more detail, and developing more efficient synthesis methods to improve its bioavailability and solubility.
In conclusion, 1-cycloheptyl-4-(4-methylbenzyl)piperazine is a promising compound with potential therapeutic applications in various medical conditions. Its mechanism of action and physiological effects have been extensively studied, and there are several potential future directions for research in this area.

Synthesis Methods

The synthesis of 1-cycloheptyl-4-(4-methylbenzyl)piperazine involves the reaction of cycloheptylamine with 4-(4-methylbenzyl)chloride in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out in a solvent such as ethanol or tetrahydrofuran at a temperature of around 60-80°C. The resulting product is then purified by recrystallization or column chromatography.